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Compound of Interest

Compound Name:
N-(4-Methyl-2-

nitrophenyl)acetamide

CAS No.: 612-45-3

Cat. No.: B134584

Get Quote

CAS Number: 612-45-3[1][2]
Executive Summary & Molecular Profile[1][3]
N-(4-Methyl-2-nitrophenyl)acetamide (also known as 2'-Nitro-p-acetotoluidide) serves as a

critical intermediate in the synthesis of nitrogen-containing heterocycles, particularly

benzimidazoles and quinoxalines. Its structural significance lies in the ortho relationship

between the acetamido and nitro groups, a configuration that pre-organizes the molecule for

reductive cyclization.

Unlike simple nitro-aromatics, the acetamido group at the C1 position provides a "protected"

amine functionality that modulates solubility and reactivity, while the C4-methyl group serves as

a spectroscopic handle and a modifier of lipophilicity in drug design.

Physicochemical Constants[1][3][4][5]
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Property Value Context

Molecular Formula C₉H₁₀N₂O₃

Molecular Weight 194.19 g/mol

Appearance Yellow Crystalline Solid Characteristic of o-nitroanilines

Melting Point 94–96 °C Purity dependent [1]

Solubility
Soluble in EtOH, Acetone,

CHCl₃
Insoluble in H₂O

pKa ~13.8 (Amide NH) Predicted

Synthetic Architecture: Regioselective Nitration
The most robust route to CAS 612-45-3 is the electrophilic aromatic substitution (nitration) of p-

acetotoluidide. This pathway is preferred over the acetylation of 4-methyl-2-nitroaniline due to

the lower cost and higher availability of p-toluidine precursors.

Mechanistic Insight
The synthesis relies on the directing effects of substituents on the benzene ring.[1]

Starting Material:p-Acetotoluidide (N-(4-methylphenyl)acetamide).

Directing Groups:

Acetamido (-NHAc): Strongly activating, ortho/para director.

Methyl (-CH₃): Weakly activating, ortho/para director.

Regioselectivity: The para position relative to the acetamido group is blocked by the methyl

group. The ortho position relative to the acetamido group is electronically favored over the

position ortho to the methyl group due to the stronger resonance donation of the nitrogen

lone pair.

Reaction Pathway Visualization
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Figure 1: Electrophilic aromatic substitution pathway highlighting the ortho-directing influence of

the acetamido group.

Validated Experimental Protocol
Objective: Synthesis of N-(4-Methyl-2-nitrophenyl)acetamide via mixed-acid nitration.

Reagents:

p-Acetotoluidide (10.0 g, 67 mmol)

Glacial Acetic Acid (15 mL)

Concentrated Sulfuric Acid (H₂SO₄)

Fuming Nitric Acid (HNO₃)

Step-by-Step Methodology:

Solubilization: In a 250 mL round-bottom flask equipped with a thermometer and magnetic

stir bar, dissolve 10.0 g of p-acetotoluidide in 15 mL of glacial acetic acid. Gentle warming

may be required.

Acidification: Cool the solution to 0–5 °C in an ice-salt bath. Slowly add 10 mL of

concentrated H₂SO₄ dropwise, maintaining the temperature below 10 °C. Rationale: Low

temperature prevents hydrolysis of the amide bond.
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Nitration: Prepare a nitrating mixture of fuming HNO₃ (4.5 mL) and glacial acetic acid (4 mL).

Add this mixture dropwise to the reaction flask over 30 minutes. Critical Control Point: Do not

allow the temperature to exceed 20 °C; higher temperatures promote dinitration and

oxidation.

Quenching: After addition is complete, stir for 1 hour at room temperature. Pour the reaction

mixture onto 200 g of crushed ice/water slurry with vigorous stirring.

Isolation: The product precipitates as a yellow solid. Filter via vacuum filtration (Buchner

funnel).

Purification: Wash the filter cake copiously with cold water to remove residual acid.

Recrystallize from ethanol to yield bright yellow needles.

Self-Validation Check: The crude product should be yellow. If the product is dark orange or red,

oxidation has occurred (likely temperature excursion).

Structural Validation (Characterization)[3]
Accurate identification is paramount before proceeding to downstream applications. The

following spectral data provides a fingerprint for CAS 612-45-3 [2].

Proton NMR (¹H-NMR)
Solvent: CDCl₃, 400 MHz
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

10.18 Singlet (br) 1H NH-Ac

Deshielded by

intramolecular H-

bond to -NO₂.

8.59
Doublet (J=8.6

Hz)
1H H-6 (Ar-H)

Ortho to NHAc;

deshielded by

amide

anisotropy.

7.97 Singlet 1H H-3 (Ar-H)

Ortho to NO₂;

singlet due to

lack of ortho

neighbors.

7.43
Doublet (J=8.5

Hz)
1H H-5 (Ar-H)

Meta to NO₂,

Ortho to Me.

2.36 Singlet 3H Ar-CH₃

Methyl group

attached to

aromatic ring.

2.26 Singlet 3H CO-CH₃
Acetyl methyl

group.

Infrared Spectroscopy (FT-IR)
3300 cm⁻¹: N-H stretch (Amide).

1690 cm⁻¹: C=O stretch (Amide I band).

1530 cm⁻¹ & 1350 cm⁻¹: N-O stretches (Asymmetric and Symmetric nitro bands).

Functional Utility: The Benzimidazole Gateway
The primary utility of CAS 612-45-3 in drug discovery is its role as a precursor to 2,5-

dimethylbenzimidazole via the Hoebrecker Synthesis. This transformation involves the

reduction of the nitro group to an amine, followed by acid-catalyzed cyclodehydration.
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Downstream Workflow
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Figure 2: Synthetic workflow converting the nitroacetamide precursor into the benzimidazole

pharmacophore.

Causality in Drug Design
Benzimidazoles derived from this scaffold exhibit significant biological activities, including:

Anthelmintic activity: Structural analogs of mebendazole.
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Kinase Inhibition: The benzimidazole core mimics the purine ring of ATP, allowing it to

function as a scaffold for kinase inhibitors [3].

Safety & Operational Hygiene
Handling CAS 612-45-3 requires adherence to protocols for nitro-aromatics.

Acute Toxicity: Harmful if swallowed or inhaled. Nitro compounds can cause

methemoglobinemia (interference with oxygen transport in blood).

Skin/Eye Contact: Irritant.[2] May cause sensitization.

Thermal Stability: As a nitro compound, it possesses high energy. Do not subject to

temperatures >200 °C or grind dry in large quantities due to potential shock sensitivity

(though lower than polynitro compounds).

PPE Requirements: Nitrile gloves, safety goggles, and a fume hood are mandatory during

synthesis and handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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